butyl 3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl carbonate
Overview
Description
Butyl 3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl carbonate, also known as BMC, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BMC is a chromone derivative that has shown promising results in scientific research, particularly in the field of medicine.
Mechanism of Action
The mechanism of action of butyl 3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl carbonate is not yet fully understood. However, it has been suggested that butyl 3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl carbonate exerts its therapeutic effects by inhibiting various signaling pathways involved in inflammation, cancer, and oxidative stress.
Biochemical and Physiological Effects:
butyl 3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl carbonate has been shown to have various biochemical and physiological effects in preclinical studies. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, reduce oxidative stress, and induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
Butyl 3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl carbonate has several advantages for use in lab experiments. It is relatively easy to synthesize and has low toxicity. However, one limitation is that butyl 3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl carbonate is not yet widely available, which may limit its use in some studies.
Future Directions
There are several potential future directions for the study of butyl 3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl carbonate. One area of interest is the development of butyl 3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl carbonate as a therapeutic agent for neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of butyl 3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl carbonate and its potential applications in other fields such as agriculture and environmental science.
Scientific Research Applications
Butyl 3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl carbonate has been studied extensively in the field of medicine due to its potential as a therapeutic agent. It has shown promising results in preclinical studies as an anti-inflammatory, anti-cancer, and anti-oxidant agent. butyl 3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl carbonate has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
butyl [3-(3-methylphenoxy)-4-oxochromen-7-yl] carbonate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20O6/c1-3-4-10-24-21(23)27-16-8-9-17-18(12-16)25-13-19(20(17)22)26-15-7-5-6-14(2)11-15/h5-9,11-13H,3-4,10H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMJFNNNSNDVVLY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC(=O)OC1=CC2=C(C=C1)C(=O)C(=CO2)OC3=CC=CC(=C3)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Butyl [3-(3-methylphenoxy)-4-oxochromen-7-yl] carbonate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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